Cas no 1343827-67-7 (1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1343827-67-7
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 4590873
• Update Time: 2025-06-12

1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol

• Inchi： 1S/C10H16N2O/c1-8(13)9-6-11-12(7-9)10-4-2-3-5-10/h6-8,10,13H,2-5H2,1H3
• InChI Key： TUZCKTQECDPISK-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2CCCC2)N=C1)(O)C

Additional information on 1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of 1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1343827-67-7)

1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1343827-67-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a cyclopentyl group attached to a pyrazole ring, combined with an ethanol moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting inflammatory pathways and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

The molecular structure of 1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol offers excellent stability and solubility, which are critical for formulation development. Recent studies highlight its role as a precursor in creating small-molecule inhibitors, a hot topic in oncology and immunology. With the rise of AI-driven drug design, this compound has been flagged in computational screenings for its potential binding affinity to proteins involved in cell signaling. Such applications resonate with trending searches like "pyrazole derivatives in medicine" and "CAS 1343827-67-7 applications", reflecting its relevance in modern research.

In agrochemicals, 1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol is investigated for its herbicidal and fungicidal properties. As sustainable agriculture gains momentum, compounds with low environmental persistence but high efficacy are prioritized. This aligns with popular queries such as "eco-friendly agrochemical intermediates" and "pyrazole-based pesticides". Its cyclopentyl group enhances lipid solubility, improving plant membrane penetration—a key factor discussed in forums on crop protection innovations.

Synthetic routes to CAS 1343827-67-7 often involve Pd-catalyzed cross-coupling or Grignard reactions, topics frequently searched by organic chemists. Optimizing these methods to reduce byproducts is a focus area, tying into the broader trend of "green chemistry". Analytical techniques like HPLC and NMR are essential for purity verification, another common search theme among quality control professionals.

Market analysts note rising demand for 1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol in Asia-Pacific regions, driven by pharmaceutical outsourcing. This correlates with searches for "specialty chemicals suppliers" and "CAS 1343827-67-7 price trends". Regulatory compliance, particularly REACH and FDA guidelines, is another hotspot, as manufacturers seek clarity on safe handling protocols without compromising scalability.

Future prospects for this compound include explorations in neurological drug candidates and biodegradable agrochemicals, addressing two pressing global challenges: neurodegenerative diseases and food security. Such directions ensure that 1-(1-cyclopentyl-1H-pyrazol-4-yl)ethan-1-ol remains a compound of interest, bridging academic curiosity and industrial utility.